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Compound of Interest

Compound Name: 1,2,5-Trimethylpiperidin-4-one

Cat. No.: B1268293 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 1,2,5-Trimethylpiperidin-4-one, designed for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring personnel safety and

environmental compliance.

Immediate Safety and Hazard Identification
1,2,5-Trimethylpiperidin-4-one is a chemical that requires careful handling due to its

hazardous properties. It is classified as a flammable liquid and vapor. The substance is harmful

if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.

[1] It is also considered harmful to aquatic life. Before handling, it is imperative to consult the

Safety Data Sheet (SDS) and be familiar with all safety precautions.

Key Hazard Information:

Flammability: Flammable liquid and vapor. Keep away from heat, sparks, open flames, and

hot surfaces.[1]

Corrosivity: Causes severe skin burns and eye damage.[1]

Toxicity: Harmful if swallowed.

Irritation: May cause respiratory irritation.[1]

Environmental Hazard: Harmful to aquatic life.
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Physical and Chemical Properties
A summary of the key quantitative data for 1,2,5-Trimethylpiperidin-4-one is presented below.

Property Value

Molecular Weight 141.21 g/mol [2]

Flash Point 71.126 °C[3]

Boiling Point 152 °C

Density 0.837 g/cm³ (at 25 °C)

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 1,2,5-
Trimethylpiperidin-4-one to minimize exposure risk.

Hand Protection: Wear chemical-impermeable gloves that have been inspected prior to use.

[4]

Eye/Face Protection: Use safety glasses with side-shields or goggles. A face shield may also

be necessary.[1]

Skin and Body Protection: Wear flame-retardant antistatic protective clothing. A lab coat and

appropriate footwear are mandatory.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[4] Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[1][4]

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Minor Spills:
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Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.[4]

Ventilate: Ensure the area is well-ventilated.[4]

Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment.[1][4] Use non-sparking tools.[4]

Containment: Cover drains to prevent the chemical from entering them. Absorb the spill with

an inert, non-combustible material such as sand, silica gel, or universal binder.[1]

Collection: Collect the absorbed material and place it into a suitable, labeled, and closed

container for disposal.[1][4]

Decontamination: Clean the spill area thoroughly.

Major Spills: If the spill is large or you are not equipped or trained to handle it, evacuate the

area immediately and contact your institution's emergency response team.

Step-by-Step Disposal Protocol
The disposal of 1,2,5-Trimethylpiperidin-4-one is regulated and must be performed in

compliance with federal, state, and local laws.[5][6] In the United States, the Environmental

Protection Agency (EPA) governs hazardous waste management under the Resource

Conservation and Recovery Act (RCRA).[5][7]

Step 1: Waste Characterization

Determine if the waste is hazardous. Based on its properties (flammable, corrosive, toxic),

1,2,5-Trimethylpiperidin-4-one waste is classified as hazardous.[6] Do not mix it with non-

hazardous waste.

Step 2: Waste Collection and Containerization

Container Selection: Use a container that is compatible with the chemical. The original

container is often a suitable choice.[8] The container must be in good condition, leak-proof,

and have a secure, tightly closing lid.[8]
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Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE" and

the full chemical name: "1,2,5-Trimethylpiperidin-4-one".[8] List the composition and

approximate percentages if it is a mixed waste stream.

Storage: Keep the waste container tightly closed except when adding waste.[8] Store the

container in a designated, well-ventilated, and cool secondary containment area away from

incompatible materials like strong oxidizing agents and strong acids.[1]

Step 3: Prohibited Disposal Methods

DO NOT dispose of 1,2,5-Trimethylpiperidin-4-one down the drain or into any sewer

system.[4][9] Discharge into the environment must be avoided.[4]

DO NOT dispose of this chemical in regular trash.[9]

Step 4: Approved Disposal Methods

The primary approved disposal method is to arrange for pickup by a licensed chemical waste

disposal company.[4]

This material is typically disposed of through controlled incineration with flue gas scrubbing

or by removal to a licensed chemical destruction plant.[4]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

hazardous waste pickup and for specific institutional procedures.[8]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 1,2,5-
Trimethylpiperidin-4-one.
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Waste Generated:
1,2,5-Trimethylpiperidin-4-one
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Yes
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Store in Designated Cool,
Ventilated Area
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NO Sink Disposal
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Contact EHS for Pickup by
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Final Disposal:
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Click to download full resolution via product page

Caption: Disposal workflow for 1,2,5-Trimethylpiperidin-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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